Cas no 3054-01-1 (S-Benzyl-L-cysteine)

S-Benzyl-L-cysteine structure

Product Name:S-Benzyl-L-cysteine

CAS No:3054-01-1

Molecular Formula:C₁₀H₁₃NO₂S

Molecular Weight:211.28072

MDL:MFCD00002613

CID:43743

PubChem ID:24891622

S-Benzyl-L-cysteine Properties

Names and Identifiers

- S-Benzyl-L-cysteine
- H-Cys(Bzl)-OH
- (S)-2-AMINO-3-(S-BENZYLTHIO)PROPANOIC ACID
- H-L-Cys(Bzl)-OH
- (L)-2-amino-3-(benzylthio)propanoic acid
- (R)-2-Amino-3-(benzylthio)propanoic acid
- (S)-BENZYL-L-CYS
- (S)-S-benzylcysteine
- BariuM diphenylaMinesulfonate
- Benzylcysteine
- BENZYL-S-CYSTEINE
- CYSTEINE(BZL)-OH
- D-S-Benzylcysteine
- L-S-benzylcysteine
- s-benzylcysteine
- S-Bzl-L-Cys
- BDBM50213728
- AM81684
- B-1025
- GTPL4501
- (2R)-2-amino-3-(benzylsulfanyl)propanoic acid
- AKOS015854130
- SCHEMBL515922
- UNII-9VRE13M548
- 25988-62-9
- NCGC00096633-01
- NCIStruc1_000381
- DTXSID60180650
- cysteine, s-(phenylmethyl)-
- CCG-37910
- AKOS002683878
- AC-18496
- (R)-2-Amino-3-benzylsulfanyl-propionic acid
- L-Cysteine, S-(phenylmethyl)-
- (2R)-2-ammonio-3-(phenylmethylthio)propanoate
- NSC-43125
- S-Benzyl-L-cysteine, 97%
- CCRIS 1971
- (R)-S-Benzylcysteine
- 3-Benzylthioalanine
- NSC638614
- NSC-523123
- NCIStruc2_000344
- (2R)-2-amino-3-benzylsulfanyl-propanoic acid
- D-Cysteine,S-(phenylmethyl)-
- FD21339
- (R)-2-Amino-3-(S-benzylthio)propanoic acid
- NS00048502
- CS-W015045
- B0865
- AS-15564
- Q27075094
- HY-W014329
- NSC 523123
- Alanine, 3-(benzylthio)-, L-
- DB04531
- NCGC00013519-02
- NCGC00013519
- J-300089
- NCI43125
- (2R)-2-amino-3-benzylsulfanylpropanoic acid
- EINECS 221-273-4
- CHEMBL63130
- 3054-01-1
- MFCD00002613
- 9VRE13M548
- DB-030344
- DA-53880
- +Expand
- MDL： MFCD00002613
- InChIKey： GHBAYRBVXCRIHT-VIFPVBQESA-N
- Inchi： InChI=1S/C10H13NO2S/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
- SMILES： C1=CC=C(C=C1)CSC[C@@H](C(=O)O)N
- BRN： 1879358

Computed Properties

Exact Mass: 211.0667g/mol
Surface Charge: 0
XLogP3: -1.2
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 211.0667g/mol
Monoisotopic Mass: 211.0667g/mol
Topological Polar Surface Area: 88.6Å²
Heavy Atom Count: 14
Complexity: 181
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 2.03200
PSA: 88.62000
Refractive Index: 29 ° (C=1, 1mol/L NaOH)
Boiling Point: 379.2±42.0 °C at 760 mmHg
Melting Point: 214 °C (dec.) (lit.)
Vapor Pressure: 0.0±0.9 mmHg at 25°C
Flash Point: 183.2±27.9 °C
Color/Form: Powder
Specific Rotation: 26 º (c=0.4, 1N NaOH)
Optical Activity: [α]20/D +23°, c = 2 in 1 M NaOH
Density: 1.2079 (rough estimate)

S-Benzyl-L-cysteine Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

S-Benzyl-L-cysteine Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

S-Benzyl-L-cysteine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0030YO-5g	L-Cysteine, S-(phenylmethyl)-	3054-01-1	95%	5g	$28.00	2024-05-06
A2B Chem LLC	AB40416-5g	S-Benzyl-L-cysteine	3054-01-1	95%	5g	$12.00	2024-04-20
AAPPTec	AHC107-100g	H-Cys(Bzl)-OH	3054-01-1		100g	$60.00	2024-07-19
Aaron	AR003170-1g	L-Cysteine, S-(phenylmethyl)-	3054-01-1	98%	1g	$4.00
abcr	AB179302-5 g	S-Benzyl-L-cysteine, 99% (H-L-Cys(Bzl)-OH); .	3054-01-1	99%	5g	€48.60	2023-02-22
Chemenu	CM308483-500g	H-Cys(Bzl)-OH	3054-01-1	98%	500g	$213
City Chemical	B500-20GM	5-Benzyl-L-cysteine	3054-01-1	MP214deg	20gm	$57.77	2023-09-19
Cooke Chemical	A1253712-5G	S-Benzyl-L-cysteine	3054-01-1	98%	5g	RMB 45.60	2023-09-07
eNovation Chemicals LLC	D510014-5g	(R)-2-Amino-3- (S-Benzylthio)Propanoic Acid	3054-01-1	97%	5g	$200	2022-09-04
Fluorochem	M03090-5g	H-Cys(Bzl)-OH	3054-01-1	98%	5g	￡13.00	2022-02-28

S-Benzyl-L-cysteine Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3054-01-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3054-01-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

S-Benzyl-L-cysteine Related Literature

1. Proton magnetic resonance spectra of amino-acids and peptides relevant to wool structure. Part II. Relative residence times of sulphur-containing α-amino-acids

K. D. Bartle,D. W. Jones,R. L'Amie J. Chem. Soc. Perkin Trans. 2 1972 646
2. Trimethylsilyl trifluoromethanesulphonate as a useful deprotecting reagent in both solution and solid phase peptide syntheses

Nobutaka Fujii,Akira Otaka,Osamu Ikemura,Kenichi Akaji,Susumu Funakosho,Yoshio Hayashi,Yoshihiro Kuroda,Haruaki Yajima J. Chem. Soc. Chem. Commun. 1987 274
3. 606. Polypeptides. Part II. The preparation of some protected peptides of cysteine and glycine

K. C. Hooper,H. N. Rydon,J. A. Schofield,G. S. Heaton J. Chem. Soc. 1956 3148
4. Synthesis of the α-hydroxy-analogues of S-benzylcysteine and cysteine

D. B. Hope,M. W?lti J. Chem. Soc. C 1970 2475
5. Non-enzymatic transamination and β-elimination of DL-S-benzylcysteine catalysed by a potent pyridoxal model

Jun-ichi Kikuchi,Junzo Sunamoto,Hiroki Kondo J. Chem. Soc. Perkin Trans. 2 1985 341
6. Coenzyme A. Part IX. The synthesis of pantothenoylcysteine, its 4′-phosphate, and related compounds as possible precursors of the coenzyme

J. Baddiley,A. P. Mathias J. Chem. Soc. 1954 2803
7. Racemization studies in peptide chemistry. Re-investigation of the “β-elimination–readdition” mechanism of N-benzyloxycarbonyl-S-benzylcysteine derivatives

J. Kovacs,G. L. Mayers,R. H. Johnson,U. R. Ghatak Chem. Commun. (London) 1968 1066
8. Synthesis of l-cysteine-based boron compounds and their evaluation as proteasome inhibitors

Priscila Milani,Marilene Demasi,Leandro de Rezende,Antonia T.-do Amaral,Leandro H. Andrade New J. Chem. 2014 38 4859
9. Racemization studies in peptide chemistry. Re-investigation of the “β-elimination–readdition” mechanism of N-benzyloxycarbonyl-S-benzylcysteine derivatives

J. Kovacs,G. L. Mayers,R. H. Johnson,U. R. Ghatak Chem. Commun. (London) 1968 1066
10. Racemization studies in peptide chemistry. Re-investigation of the “β-elimination–readdition” mechanism of N-benzyloxycarbonyl-S-benzylcysteine derivatives

J. Kovacs,G. L. Mayers,R. H. Johnson,U. R. Ghatak Chem. Commun. (London) 1968 1066

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